![molecular formula C17H21NO4 B2795439 2-(benzo[d][1,3]dioxol-5-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide CAS No. 2310208-65-0](/img/structure/B2795439.png)
2-(benzo[d][1,3]dioxol-5-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(benzo[d][1,3]dioxol-5-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide, also known as BON, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. It was first synthesized in 2012 by a team of researchers from the University of California, San Diego, led by Dr. Jin-Quan Yu.
Mechanism of Action
The exact mechanism of action of 2-(benzo[d][1,3]dioxol-5-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to have activity against a range of biological targets, including kinases, proteases, and phosphatases.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects in laboratory experiments. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as to have antibacterial and antifungal activity. It has also been found to have anti-inflammatory properties and to be able to modulate the immune system.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(benzo[d][1,3]dioxol-5-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide for laboratory experiments is its versatility. It can be easily modified to target different biological targets and can be synthesized in large quantities. However, one limitation of this compound is that it can be difficult to work with due to its low solubility in water and other common solvents.
Future Directions
There are a number of potential future directions for research on 2-(benzo[d][1,3]dioxol-5-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide. One area of interest is its potential as a therapeutic agent for cancer and infectious diseases. Another area of interest is its use as a tool for chemical biology research, particularly in the study of enzyme and protein function. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its properties for use in laboratory experiments.
Synthesis Methods
The synthesis of 2-(benzo[d][1,3]dioxol-5-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide involves a multi-step process that begins with the reaction of 2-hydroxybenzaldehyde and 2-nitrophenylacetic acid to form a nitrobenzaldehyde intermediate. This intermediate is then reduced to a benzyl alcohol, which is subsequently converted into the final product through a series of reactions involving spirocyclization and acetylation.
Scientific Research Applications
2-(benzo[d][1,3]dioxol-5-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide has been found to have potential applications in a variety of scientific research areas, including medicinal chemistry, chemical biology, and drug discovery. It has been shown to have activity against a range of biological targets, including enzymes and proteins involved in cancer and infectious diseases.
Properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-N-(7-oxaspiro[3.5]nonan-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO4/c19-16(10-12-1-2-13-14(9-12)22-11-21-13)18-15-3-4-17(15)5-7-20-8-6-17/h1-2,9,15H,3-8,10-11H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBOLIPKTUSONGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1NC(=O)CC3=CC4=C(C=C3)OCO4)CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.